![molecular formula C16H33NO4S B1227529 N-tetradecanoyltaurine CAS No. 63155-79-3](/img/structure/B1227529.png)
N-tetradecanoyltaurine
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Overview
Description
N-tetradecanoyltaurine is a fatty acid-taurine conjugate derived from tetradecanoic acid. It has a role as a mouse metabolite. It derives from a tetradecanoic acid. It is a conjugate acid of a this compound(1-).
Scientific Research Applications
Electrochemical Properties and Electrocatalytic Applications :N-oxyl compounds, including N-tetradecanoyltaurine, are used as catalysts for selective oxidation of organic molecules. They are versatile in both laboratory and industrial applications, especially under electrochemical conditions without chemical oxidants. Such compounds facilitate a wide range of electrosynthetic reactions (Nutting, Rafiee, & Stahl, 2018).
Thermoelectric Materials and Energy Harvesting :Thermoelectric materials, such as those involving this compound, have applications in power generation and cooling. Research shows their enhanced performance in thermoelectric devices, indicating potential for practical energy harvesting applications (Li et al., 2017).
Applications in Quorum Sensing and Antimicrobial Strategies :this compound derivatives demonstrate significant antibacterial properties. They are used in quorum sensing processes in bacteria, providing insights into potential interference strategies against competing bacteria and mechanisms for iron solubilization (Kaufmann et al., 2005).
Nanotechnology and Device Applications :The development of nanomaterials and nanostructures using compounds like this compound offers a broad range of applications in electronics, sensors, optoelectronics, and energy devices. These advancements contribute to new methodologies in nanofabrication and assembly processes (Wu et al., 2018).
Chemical Transformation and Catalysis :Studies have shown that this compound and its derivatives can act as catalysts in chemical reactions. This includes catalytic degradation of pollutants and antimicrobial applications, demonstrating a wide spectrum of chemical and biological functions (Altaf et al., 2020).
properties
CAS RN |
63155-79-3 |
---|---|
Molecular Formula |
C16H33NO4S |
Molecular Weight |
335.5 g/mol |
IUPAC Name |
2-(tetradecanoylamino)ethanesulfonic acid |
InChI |
InChI=1S/C16H33NO4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(18)17-14-15-22(19,20)21/h2-15H2,1H3,(H,17,18)(H,19,20,21) |
InChI Key |
XPZFMHCHEWYIGE-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCC(=O)NCCS(=O)(=O)O |
Canonical SMILES |
CCCCCCCCCCCCCC(=O)NCCS(=O)(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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